Cas no 1368167-56-9 (2H-Thiopyran-4-acetic acid, α-ethyltetrahydro-)

2H-Thiopyran-4-acetic acid, α-ethyltetrahydro- is a synthetic organic compound featuring a thiopyran ring and an ethyl substituent. This compound exhibits notable stability and reactivity, making it a valuable intermediate in organic synthesis. Its unique structure allows for versatile transformations, facilitating the creation of complex organic molecules. The α-ethyl group enhances solubility and reactivity, broadening its application scope in pharmaceutical and agrochemical industries.

2H-Thiopyran-4-acetic acid, α-ethyltetrahydro- structure

1368167-56-9 structure

Product Name:2H-Thiopyran-4-acetic acid, α-ethyltetrahydro-

CAS No:1368167-56-9

MF:C₉H₁₆O₂S

MW:188.287141799927

CID:5295542

PubChem ID:22633943

Update Time:2025-07-22

2H-Thiopyran-4-acetic acid, α-ethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

- 2H-Thiopyran-4-acetic acid, α-ethyltetrahydro-
- Inchi： 1S/C9H16O2S/c1-2-8(9(10)11)7-3-5-12-6-4-7/h7-8H,2-6H2,1H3,(H,10,11)
- InChI Key： VMSFREQCFNMBKB-UHFFFAOYSA-N
- SMILES： C(C1CCSCC1)(CC)C(=O)O

Computed Properties

Exact Mass: 188.08710092g/mol
Monoisotopic Mass: 188.08710092g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 62.6Å²

2H-Thiopyran-4-acetic acid, α-ethyltetrahydro- Pricemore >>

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